Cas no 2172050-82-5 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobutanoic acid
• CAS No: 2172050-82-5
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6455672
• PubChem ID: 165551910
• Update Time: 2025-05-20

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobutanoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylbutanamido]butanoic acid
• 2172050-82-5
• EN300-1487379

• Inchi： 1S/C25H30N2O5/c1-25(2,15-22(28)27(3)14-8-13-23(29)30)26-24(31)32-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21H,8,13-16H2,1-3H3,(H,26,31)(H,29,30)
• InChI Key： GVYJXOYGHNUKKU-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(N(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobutanoic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobutanoic acid (CAS No. 2172050-82-5)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172050-82-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorenyl moiety and multiple functional groups such as amides and carboxylic acids. The unique arrangement of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The fluorenylmethoxycarbonyl (Fmoc) group in the name is a key protective group commonly used in peptide synthesis. Its stability under various reaction conditions makes it an ideal choice for protecting amino groups during multi-step synthetic processes. The presence of the Fmoc-amino functionality in this compound suggests its potential utility in the synthesis of peptide analogs and other peptidomimetics, which are widely studied for their therapeutic applications.

The N,3-dimethylbutanamidobutanoic acid portion of the molecule introduces additional complexity, featuring both amide and carboxylic acid functionalities. These groups are critical for interactions with biological targets, such as enzymes and receptors, making this compound a promising candidate for drug discovery efforts. The dimethyl substitution on the nitrogen atom further modulates the electronic properties of the amide group, influencing its reactivity and solubility characteristics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological targets. Studies have shown that compounds with similar structural motifs can exhibit potent activity against various disease-related targets, including kinases, proteases, and transcription factors. The fluorenyl moiety, in particular, has been reported to enhance the metabolic stability and oral bioavailability of drug candidates, making it a desirable feature in lead optimization strategies.

In the context of medicinal chemistry, the synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobutanoic acid represents a significant step towards developing novel therapeutic agents. The compound's ability to serve as a versatile building block for more complex molecules underscores its importance in synthetic chemistry. Researchers have leveraged its structural features to design derivatives with enhanced pharmacological properties, including improved selectivity and reduced toxicity.

The role of Fmoc-amino acids in peptide-based therapies cannot be overstated. These protected amino acids are essential for the stepwise assembly of peptides on solid supports, ensuring high fidelity during synthesis. The introduction of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobutanoic acid into peptide libraries expands the synthetic toolkit available to medicinal chemists, allowing for the exploration of new pharmacophores and scaffolds.

Moreover, the compound's compatibility with modern synthetic methodologies has made it a valuable asset in high-throughput screening (HTS) campaigns. By integrating this molecule into screening libraries, researchers can rapidly identify hits with potential therapeutic activity against a wide range of targets. The efficiency of these screens is further enhanced by the compound's well-defined solubility profile and stability under storage conditions.

The carboxylic acid functionality at the end of the molecule provides an additional handle for further derivatization. This group can be used to form esters, amides, or other conjugates, enabling the creation of diverse chemical entities with tailored biological activities. Such modifications are often necessary to optimize drug-like properties such as solubility, permeability, and metabolic stability.

Current research efforts are focused on harnessing the potential of this compound in the development of targeted therapies for chronic diseases. For instance, studies have explored its interaction with specific enzymes implicated in cancer progression. By modulating these enzymatic pathways, researchers aim to develop novel inhibitors that can selectively inhibit tumor growth while minimizing side effects.

The use of fluorene-based scaffolds has been particularly noteworthy in recent years due to their ability to enhance molecular recognition events. The rigid structure of fluorene provides a stable platform for functional groups to interact with biological targets, while its hydrophobicity contributes to improved membrane permeability. These properties make fluorene derivatives attractive candidates for drug development.

In conclusion,4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobutanoic acid (CAS No. 2172050-82-5) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and compatibility with modern synthetic techniques position it as a valuable tool for designing novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.